2-methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic Acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic acid (MTO) is a carboxylic acid with a trifluoromethyl group attached to the 2-methyl-5-oxazole ring. It is a colorless, odorless, and crystalline solid at room temperature. MTO is an important intermediate in the production of pharmaceuticals, agrochemicals, and other specialty chemicals. It has also been used as a catalyst in organic synthesis and as a reagent in the synthesis of other organic compounds.
Scientific Research Applications
Synthesis and Derivative Formation
2-Methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic acid and its derivatives are vital in the synthesis of various compounds. They serve as intermediates for creating functional derivatives, enabling the introduction of highly basic aliphatic amines into oxazole and facilitating the oxazol-2-yl moiety's integration into the oxazole ring. Such processes are crucial for developing new chemical entities with potential applications in medicinal chemistry and material science (Prokopenko, Pil'o, Vasilenko, & Brovarets, 2010).
Facilitation of Oxazoles as Activated Carboxylic Acids
Oxazoles, including this compound, act as masked forms of activated carboxylic acids. They form triamides upon reaction with singlet oxygen, showcasing their utility in synthesizing macrolides and other complex molecules. This characteristic underlines their importance in organic synthesis, particularly in constructing molecules with intricate structures (Wasserman, Gambale, & Pulwer, 1981).
Role in Amino Acid Synthesis
The compound and its derivatives play a significant role in synthesizing α-trifluoromethyl α-amino acids, which are crucial for pharmaceutical development. These amino acids, featuring aromatic, heteroaromatic, and ferrocenyl subunits, are synthesized through rearrangements involving benzyl alcohols. Such α-trifluoromethylated amino acids demonstrate the synthetic versatility of oxazole derivatives in creating building blocks for drug development (Burger, Hennig, Tsouker, Spengler, Albericio, & Koksch, 2006).
Antimicrobial Activity
Derivatives synthesized from this compound exhibit antimicrobial activity. This aspect is crucial for developing new antimicrobial agents to combat resistant strains of bacteria and fungi. The ability to synthesize compounds with significant antimicrobial properties underscores the importance of oxazole derivatives in medicinal chemistry (Holla, Mahalinga, Karthikeyan, Poojary, Akberali, & Kumari, 2005).
Properties
IUPAC Name |
2-methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4F3NO3/c1-2-10-3(5(11)12)4(13-2)6(7,8)9/h1H3,(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPJRDBNLRNFKFI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(O1)C(F)(F)F)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4F3NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30379635 |
Source
|
Record name | 2-methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30379635 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.10 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
18955-88-9 |
Source
|
Record name | 2-methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30379635 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.